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Compound of Interest

Compound Name: NVP-TNKS656

Cat. No.: B611412 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of NVP-TNKS656,

a potent and selective tankyrase inhibitor. While the Safety Data Sheet (SDS) for NVP-
TNKS656 indicates that the substance is not classified as hazardous under the Globally

Harmonized System (GHS), it is imperative to follow standard laboratory best practices for

chemical waste to ensure a safe working environment and minimize environmental impact.[1]

Key Properties of NVP-TNKS656
A summary of the relevant physical and chemical properties of NVP-TNKS656 is provided

below.

Property Value

Molecular Formula C₂₇H₃₄N₄O₅

Molecular Weight 494.6 g/mol

Appearance Solid (powder)

Solubility Soluble in DMSO and DMF

Hazard Classification
Not classified as hazardous according to

GHS[1]
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Disposal Procedures
The overriding principle for laboratory waste is to have a disposal plan in place before

beginning any experiment.[2] Always segregate non-hazardous waste from hazardous waste to

prevent cross-contamination and reduce disposal costs.[3]

Step 1: Consult Institutional and Local Guidelines
Before proceeding with any disposal method, the first and most critical step is to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines on non-

hazardous chemical waste disposal. Local regulations may vary and take precedence over

general recommendations.[4][5]

Step 2: Waste Identification and Segregation
Properly identify and label all waste containers. If NVP-TNKS656 has been mixed with any

hazardous materials, the entire mixture must be treated as hazardous waste.[6]

Step 3: Disposal of Solid NVP-TNKS656 Waste
For unused or expired solid NVP-TNKS656:

Do not dispose of in standard laboratory trash cans. Custodial staff should not handle

chemical waste.[4]

Securely seal the container with the solid NVP-TNKS656.

Place the sealed container in a designated and clearly labeled container for non-hazardous

solid chemical waste.

Transport the waste container directly to the designated collection area or dumpster as

advised by your institution's EHS.[4]

Step 4: Disposal of NVP-TNKS656 Solutions
For solutions containing NVP-TNKS656 (e.g., in DMSO):

Do not pour concentrated solutions down the drain.
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While some non-hazardous liquids may be suitable for drain disposal after approval from

EHS, this is generally reserved for dilute, aqueous solutions.[4][7]

Collect all liquid waste containing NVP-TNKS656 in a clearly labeled, sealed, and

appropriate waste container.

Manage this container as chemical waste and arrange for pickup and disposal through your

institution's EHS department.

Step 5: Disposal of Empty NVP-TNKS656 Containers
Triple rinse the empty container with a suitable solvent (e.g., ethanol or the solvent used to

prepare the solution).

Collect the rinsate and dispose of it as chemical waste, following the procedures in Step 4.

After thorough cleaning, deface or remove the original label to prevent misuse.[4]

The cleaned and defaced container can typically be disposed of in the regular laboratory

glass or solid waste stream, as per your institution's guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of NVP-
TNKS656.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b611412?utm_src=pdf-body
https://www.benchchem.com/product/b611412?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b611412?utm_src=pdf-body
https://www.benchchem.com/product/b611412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: NVP-TNKS656 Waste

Consult Institutional EHS Guidelines

Is the waste mixed with hazardous substances?

Dispose of as Hazardous Waste per EHS protocol

Yes

Determine Waste Form

No

Solid NVP-TNKS656 NVP-TNKS656 Solution Empty Container

Package in sealed container.
Dispose in designated non-hazardous

solid waste stream.

Collect in a labeled waste container.
Arrange for chemical waste pickup via EHS.

Triple rinse with appropriate solvent.
Collect rinsate as chemical waste.

Deface label.
Dispose of cleaned container in appropriate lab trash.

Click to download full resolution via product page

Caption: Workflow for the Proper Disposal of NVP-TNKS656 Waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of NVP-TNKS656, fostering a secure research environment and upholding their

commitment to environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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